Cas no 1551707-60-8 (4-amino-3-(cyclohexylamino)benzoic acid)

• Product Name: 4-amino-3-(cyclohexylamino)benzoic acid
• CAS No: 1551707-60-8
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6178182
• PubChem ID: 82791112
• Update Time: 2025-05-25

4-amino-3-(cyclohexylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(cyclohexylamino)benzoic acid
• 1551707-60-8
• AKOS021109475
• EN300-1116100

• Inchi： 1S/C13H18N2O2/c14-11-7-6-9(13(16)17)8-12(11)15-10-4-2-1-3-5-10/h6-8,10,15H,1-5,14H2,(H,16,17)
• InChI Key： KUQRCKIDDOWNTB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)NC1CCCCC1)N)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.4Ų

Additional information on 4-amino-3-(cyclohexylamino)benzoic acid

4-amino-3-(cyclohexylamino)benzoic acid (CAS No. 1551707-60-8): A Comprehensive Overview

4-amino-3-(cyclohexylamino)benzoic acid, identified by its CAS number 1551707-60-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its amino and cyclohexylamino substituents on a benzoic acid backbone, has garnered attention due to its potential applications in drug development and therapeutic interventions. The unique structural features of this compound contribute to its distinct chemical properties and biological activities, making it a valuable candidate for further exploration in medicinal chemistry.

The synthesis and characterization of 4-amino-3-(cyclohexylamino)benzoic acid involve meticulous chemical processes that ensure high purity and yield. The benzoic acid core provides a stable aromatic framework, while the amino groups at the 4-position and the cyclohexylamino group at the 3-position introduce functionalities that can interact with biological targets. This dual substitution pattern is particularly noteworthy, as it allows for selective binding to specific enzymes or receptors, which is crucial for developing targeted therapies.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways and immune responses. 4-amino-3-(cyclohexylamino)benzoic acid has shown promise in preclinical studies as a potential inhibitor of certain inflammatory mediators. Its ability to interact with key enzymes involved in the production of prostaglandins and leukotrienes makes it a compelling candidate for further investigation. Additionally, the cyclohexylamino group may contribute to improved solubility and bioavailability, enhancing its pharmacokinetic profile.

The compound's structural similarity to known pharmacophores has also sparked interest in its potential as a scaffold for drug design. By modifying various substituents on the benzoic acid core, researchers can explore a wide range of biological activities. For instance, studies have indicated that derivatives of this compound may exhibit antimicrobial properties, making them useful in the development of new antibiotics or antifungal agents. The versatility of 4-amino-3-(cyclohexylamino)benzoic acid as a chemical scaffold underscores its importance in medicinal chemistry.

Advances in computational chemistry have further facilitated the study of 4-amino-3-(cyclohexylamino)benzoic acid. Molecular modeling techniques allow researchers to predict the compound's interactions with biological targets with high accuracy. These predictions can guide experimental design and help identify optimal conditions for synthesis and purification. Moreover, computational methods can be used to screen large libraries of derivatives rapidly, accelerating the discovery process.

The pharmacological profile of 4-amino-3-(cyclohexylamino)benzoic acid is another area of active research. Initial studies have suggested that this compound may have neuroprotective effects, making it relevant for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of the amino groups to form hydrogen bonds with biomolecules suggests potential interactions with neurotransmitter receptors or enzymes involved in neuronal function. Further research is needed to fully elucidate these mechanisms and explore therapeutic applications.

In addition to its potential therapeutic uses, 4-amino-3-(cyclohexylamino)benzoic acid has applications in biochemical research. Its unique structure makes it a valuable tool for studying enzyme mechanisms and protein-ligand interactions. Researchers can use this compound to develop probes that help understand the function of various biological pathways. Such insights are crucial for developing new diagnostic tools and therapeutic strategies.

The chemical synthesis of 4-amino-3-(cyclohexylamino)benzoic acid presents both challenges and opportunities. The presence of multiple functional groups requires careful optimization of reaction conditions to achieve high yields and purity. However, recent advances in synthetic methodologies have made it possible to produce this compound more efficiently than ever before. These improvements are essential for scaling up production and making the compound more accessible for research purposes.

The future prospects for 4-amino-3-(cyclohexylamino)benzoic acid are promising, with ongoing research aimed at expanding its applications in medicine and biotechnology. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in addressing complex diseases and improving human health.